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Compound of Interest

Compound Name: N-Boc-4-pentyne-1-amine

Cat. No.: B128528 Get Quote

Essential Safety and Handling Guide for N-Boc-
4-pentyne-1-amine
For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide

to the safe handling, storage, and disposal of N-Boc-4-pentyne-1-amine. This document

provides immediate access to critical safety protocols and logistical information to ensure the

safe and effective use of this compound in your research.

Immediate Safety Concerns & Personal Protective
Equipment
N-Boc-4-pentyne-1-amine is classified as a corrosive substance that can cause severe skin

burns and eye damage.[1] Adherence to strict safety protocols is mandatory. The following

Personal Protective Equipment (PPE) is required for handling this chemical.
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PPE Category Item Specification

Eye Protection Safety Goggles & Face Shield

Chemical splash goggles are

required at all times. A face

shield must be worn over the

goggles when handling larger

quantities or when there is a

significant risk of splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for any signs of degradation or

puncture before use. Change

gloves immediately if

contaminated.

Body Protection Laboratory Coat

A flame-retardant lab coat

should be worn and fully

buttoned. For larger quantities

or splash risks, a chemical-

resistant apron over the lab

coat is advised.

Respiratory Protection Fume Hood

All handling of N-Boc-4-

pentyne-1-amine must be

conducted in a certified

chemical fume hood to avoid

inhalation of any potential

vapors.

Operational Plan: From Receipt to Disposal
A systematic approach to handling N-Boc-4-pentyne-1-amine is crucial for laboratory safety.

Chemical and Physical Properties
While a comprehensive Safety Data Sheet (SDS) with all physical and chemical properties for

N-Boc-4-pentyne-1-amine is not readily available, data from structural analogs provides

valuable insight.
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Property Value Notes

Molecular Formula C₁₀H₁₇NO₂

Molecular Weight 183.25 g/mol

Appearance Liquid [1]

Boiling Point ~154-155 °C
Estimated based on 4-Pentyn-

1-ol.[2]

Flash Point ~61 °C
Estimated based on 4-Pentyn-

1-ol.[2]

Density ~0.910 g/cm³
Estimated based on 4-Pentyn-

1-ol.[2]

Standard Operating Procedure (SOP)
1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a cool, dry, and well-ventilated area designated for corrosive materials.

The storage area should be separate from incompatible materials such as strong oxidizing

agents.

Ensure the container is tightly sealed.

2. Handling and Use:

All work must be performed in a certified chemical fume hood.

Before starting, ensure an eyewash station and safety shower are readily accessible.

Wear all required PPE as detailed in the table above.

Use only compatible equipment (e.g., glass, stainless steel).
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Avoid contact with skin and eyes.[2]

Do not breathe vapors or mists.

After handling, wash hands thoroughly with soap and water.

3. Emergency Procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes while removing contaminated clothing. Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids occasionally. Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.

Spills: Evacuate the area. For small spills, absorb with an inert material (e.g., sand,

vermiculite) and place in a sealed container for disposal. For large spills, contact your

institution's environmental health and safety department.

Disposal Plan
All waste containing N-Boc-4-pentyne-1-amine must be treated as hazardous waste.

Liquid Waste:

Collect all liquid waste containing this chemical in a designated, labeled, and sealed

hazardous waste container.

The container should be stored in a secondary containment bin in a well-ventilated area.

Do not mix with incompatible waste streams.

Solid Waste:
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Contaminated solid waste, such as pipette tips, absorbent materials, and gloves, should

be collected in a separate, sealed, and labeled hazardous waste container.

Empty Containers:

Thoroughly rinse empty containers with a suitable solvent (e.g., acetone, ethanol).

The rinsate must be collected and disposed of as liquid hazardous waste.

Deface the label on the empty container before disposing of it according to your

institution's guidelines for chemically contaminated glass or plastic.

Toxicological Information
Specific toxicological data for N-Boc-4-pentyne-1-amine is not available. The information

below is based on its classification as a corrosive substance and data from analogous

compounds.

Hazard Description

Acute Toxicity

The toxicological properties have not been fully

investigated. Harmful if swallowed, in contact

with skin, or if inhaled is a potential hazard

based on analogs.[2]

Skin Corrosion/Irritation Causes severe skin burns and eye damage.[1]

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory/Skin Sensitization No data available.

Carcinogenicity No data available.
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Caption: Workflow for handling N-Boc-4-pentyne-1-amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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